Cas no 1303975-03-2 ((R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 1303975-03-2
• MF: C₁₂H₂₅N₃O₂
• MW: 243.345803022385
• MDL: MFCD28975202
• CID: 2181915
• PubChem ID: 86767308
• Update Time: 2025-05-20

(R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester
• TERT-BUTYL 4-[(2R)-2-AMINOPROPYL]PIPERAZINE-1-CARBOXYLATE
• DB-258030
• 1303975-03-2
• C77848

• MDL： MFCD28975202
• Inchi： 1S/C12H25N3O2/c1-10(13)9-14-5-7-15(8-6-14)11(16)17-12(2,3)4/h10H,5-9,13H2,1-4H3/t10-/m1/s1
• InChI Key： YRSSUIZMGOJGOZ-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C[C@@H](C)N)CC1)=O

Computed Properties

• Exact Mass: 243.19467705Da
• Monoisotopic Mass: 243.19467705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.8Ų

Additional information on (R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of (R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1303975-03-2)

(R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1303975-03-2) is a chiral piperazine derivative widely utilized in pharmaceutical research and organic synthesis. This compound, often referred to as a tert-butyl-protected amino-piperazine intermediate, plays a critical role in the development of bioactive molecules, particularly in drug discovery. Its unique structural features, including the chiral (R)-configuration and tert-butyl ester group, make it a valuable building block for medicinal chemists.

The growing demand for chiral intermediates in the pharmaceutical industry has increased interest in compounds like (R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester. Researchers frequently search for high-purity chiral building blocks to optimize drug efficacy and reduce side effects. This compound’s piperazine core is particularly significant, as piperazine derivatives are known for their versatility in drug design, appearing in antidepressants, antipsychotics, and antiviral agents.

From a synthetic perspective, (R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester offers excellent reactivity for further functionalization. The tert-butyl ester group provides stability during synthetic transformations, while the primary amine allows for selective modifications. This makes it an ideal candidate for peptide coupling reactions and N-alkylation processes, which are common in the preparation of drug candidates.

In recent years, the pharmaceutical industry has seen a surge in research on targeted therapies and precision medicine, driving the need for specialized intermediates like (R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester. Scientists are actively investigating its potential in GPCR-targeted drugs and CNS-active compounds, given piperazine’s prevalence in neurological and psychiatric medications. Additionally, its role in protease inhibitor design has garnered attention due to the rising demand for antiviral and anticancer therapeutics.

For researchers and manufacturers, sourcing high-quality (R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester is crucial. Factors such as enantiomeric purity, solubility, and stability under storage conditions are frequently discussed in scientific forums. Many also inquire about scalable synthesis routes and cost-effective production methods to meet the increasing demand for this intermediate.

Beyond pharmaceuticals, (R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester has potential applications in agrochemical research and material science. Its structural flexibility allows for the development of novel compounds with tailored properties. As sustainability becomes a key focus in chemical industries, researchers are exploring green chemistry approaches to synthesize such intermediates with minimal environmental impact.

In summary, (R)-4-(2-amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1303975-03-2) is a pivotal compound in modern synthetic chemistry and drug development. Its chirality, functional group compatibility, and broad applicability make it a sought-after intermediate for innovative research. As the demand for specialty chemicals grows, this compound will continue to play a vital role in advancing scientific discoveries and therapeutic breakthroughs.